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Compound of Interest

Compound Name:
N,N-Diethylpiperazine-1-

carboxamide

Cat. No.: B090361 Get Quote

N,N-Diethylpiperazine-1-carboxamide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Diethylpiperazine-1-carboxamide is a chemical compound belonging to the piperazine

carboxamide class. This document provides a comprehensive overview of its known physical

and chemical properties, compiled from available data. It is intended to serve as a technical

resource for professionals in research and development.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N,N-Diethylpiperazine-1-
carboxamide is presented below. It is important to note that while some experimental data is

available, other values are computed and should be considered as estimates.

Table 1: Physical and Chemical Properties of N,N-Diethylpiperazine-1-carboxamide
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Property Value Source

Molecular Formula C₉H₁₉N₃O PubChem[1]

Molecular Weight 185.27 g/mol PubChem[1]

CAS Number 119-54-0 PubChem[1]

Boiling Point 304.7 °C at 760 mmHg Molbase

Density 1.02 g/cm³ Molbase

Refractive Index 1.486 Molbase

Melting Point Data not available

Solubility Data not available

XLogP3 (Computed) -0.2 PubChem[1]

Topological Polar Surface Area

(Computed)
35.6 Å² PubChem[1]

Synthesis and Purification
A detailed, experimentally verified protocol for the synthesis of N,N-Diethylpiperazine-1-
carboxamide is not readily available in the reviewed literature. However, based on general

principles of organic synthesis for analogous compounds, a plausible synthetic route would

involve the acylation of piperazine with diethylcarbamoyl chloride.

Proposed Synthetic Workflow
The reaction would likely proceed by the nucleophilic attack of one of the secondary amine

nitrogens of piperazine on the electrophilic carbonyl carbon of diethylcarbamoyl chloride. A

base is typically used to scavenge the hydrochloric acid byproduct.
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Figure 1: A proposed general workflow for the synthesis of N,N-Diethylpiperazine-1-
carboxamide.

General Experimental Considerations (Hypothetical)
Reaction Setup: Piperazine would be dissolved in a suitable aprotic solvent, such as

dichloromethane or tetrahydrofuran, along with a tertiary amine base like triethylamine.

Acylation: Diethylcarbamoyl chloride, dissolved in the same solvent, would be added

dropwise to the piperazine solution, likely at a reduced temperature (e.g., 0 °C) to control the

reaction's exothermicity.

Reaction Monitoring: The progress of the reaction could be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
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Workup: Upon completion, the reaction mixture would be quenched with water or a mild

aqueous acid to remove the hydrochloride salt of the base and any unreacted piperazine.

The organic layer would then be separated, washed, dried, and the solvent removed under

reduced pressure.

Purification: The crude product would likely require purification, for which column

chromatography on silica gel would be a standard method.

Spectral Data
Experimental spectral data (NMR, IR, Mass Spectrometry) for N,N-Diethylpiperazine-1-
carboxamide are not available in the public domain based on the conducted search.

Researchers would need to acquire this data upon synthesis and purification of the compound.

For reference, spectral data for structurally related compounds, such as N,N-diethyl-4-

methylpiperazine-1-carboxamide, are available in databases like the NIST WebBook.

Biological Activity
There is currently no publicly available information regarding the biological activity,

pharmacological properties, or potential signaling pathway interactions of N,N-
Diethylpiperazine-1-carboxamide. Further research and screening are required to elucidate

any potential biological relevance of this compound.

Safety Information
According to available safety data, N,N-Diethylpiperazine-1-carboxamide is classified as

harmful if swallowed, in contact with skin, or if inhaled[1][2]. Standard laboratory safety

precautions, including the use of personal protective equipment, should be employed when

handling this compound. For detailed safety information, it is recommended to consult the

Safety Data Sheet (SDS) provided by a chemical supplier.

Conclusion
This technical guide summarizes the currently available physical and chemical property data for

N,N-Diethylpiperazine-1-carboxamide. Significant data gaps exist, particularly concerning its

experimental melting point, detailed and verified synthesis and purification protocols,

experimental spectral data, and biological activity. The information provided herein serves as a
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foundational resource for researchers and professionals interested in this compound,

highlighting the need for further experimental investigation to fully characterize its properties

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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